(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-thienylcarbonyl)-2-propenenitrile

• IUPAC Name: (Z)-2-cyano-N-(2,4-difluorophenyl)-3-hydroxy-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C14H8F2N2O2S/c15-8-3-4-11(10(16)6-8)18-14(20)9(7-17)13(19)12-2-1-5-21-12/h1-6,19H,(H,18,20)/b13-9-
• InChI Key: LBBGYUWMRXBNTK-LCYFTJDESA-N
• Canonical SMILES: C1=CSC(=C1)C(=C(C#N)C(=O)NC2=C(C=C(C=C2)F)F)O
• Isomeric SMILES: C1=CSC(=C1)/C(=C(\C#N)/C(=O)NC2=C(C=C(C=C2)F)F)/O
• Molecular Formula: C14H8F2N2O2S
• Molecular Weight: 306.29 g/mol

Description

(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-thienylcarbonyl)-2-propenenitrile, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for the treatment of pain and inflammation for over three decades. This chemical compound is a derivative of salicylic acid and was first synthesized in 1969. Since then, Diflunisal has been extensively studied for its potential therapeutic applications and mechanism of action.

Scientific Research Applications

Fluorinated Compound Reactivity and Applications

• The reactivity of fluorinated compounds, including those with structures similar to "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-thienylcarbonyl)-2-propenenitrile", has been extensively studied. For instance, research on carbon-fluorine bond activation mechanisms revealed insights into the hydrodefluorination processes, which could be relevant to understanding the chemical behavior of similarly structured compounds (Kraft, Lachicotte, & Jones, 2001). This research highlights the nuanced reactivity of fluorinated anilines and their potential in synthetic chemistry.

Hydrogen Bond Donor Properties of Difluoromethyl Groups

• The difluoromethyl group has been identified as a lipophilic hydrogen bond donor, potentially acting as a bioisostere for hydroxyl, thiol, or amine groups. This property could be exploited in drug design, where modifications of molecular structures with difluoromethyl groups, akin to the one , could impact drug-receptor interactions and pharmacokinetics (Zafrani et al., 2017).

Photocatalytic Applications

• Research on metal hydroxyfluorides like Zn(OH)F, though not directly related to "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-thienylcarbonyl)-2-propenenitrile", demonstrates the potential application of fluorinated compounds in photocatalysis. Such compounds are effective in degrading organic pollutants, suggesting that fluorinated compounds could serve as precursors or active components in photocatalytic materials for environmental remediation (Yang et al., 2020).

Synthetic Methodologies and Catalysis

• Studies on the synthesis and functionalization of various compounds, including the generation of polyfluoro-1-(tosyloxy)prop-1-enyllithiums, offer insights into methodologies that could be applicable to or inspired by the synthesis and reactions of "(Z)-3-(2,4-difluoroanilino)-3-hydroxy-2-(2-thienylcarbonyl)-2-propenenitrile". These methodologies enable the creation of complex fluorinated molecules, which are valuable in organic synthesis and materials science (Funabiki et al., 1998).